[4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid

• Molecular Formula: C7H9BO4S
• Molecular Weight: 200.02 g/mol
• IUPAC Name: (4-methoxycarbonyl-5-methylthiophen-2-yl)boronic acid
• InChI: InChI=1S/C7H9BO4S/c1-4-5(7(9)12-2)3-6(13-4)8(10)11/h3,10-11H,1-2H3
• InChI Key: OFCJULSSINKQRE-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(S1)C)C(=O)OC)(O)O

Description

[4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid (CAS 1353018-96-8) is a heterocyclic boronic acid featuring a thiophene ring substituted with a methoxycarbonyl (-CO₂Me) group at position 4, a methyl (-Me) group at position 5, and a boronic acid (-B(OH)₂) moiety at position 2 . Its molecular formula is C₇H₉BO₄S, with a molecular weight of 200.02 g/mol. The compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl or heteroaryl structures critical in pharmaceuticals and materials science . The electron-withdrawing methoxycarbonyl group enhances the reactivity of the boronic acid, while the methyl group introduces steric effects that may influence reaction selectivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid typically involves the reaction of a thiophene derivative with a boronic acid reagent. One common method involves the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is performed under mild conditions and is tolerant of various functional groups, making it a versatile method for the synthesis of this compound .

Industrial Production Methods

Industrial production of [4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid often involves large-scale Suzuki-Miyaura coupling reactions. These reactions are carried out in reactors with precise control over temperature, pressure, and reagent concentrations to ensure high yields and purity of the final product. The use of automated systems and continuous flow reactors can further enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Cross-Coupling with Propargylic Alcohols

Under metal-free conditions, [4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid participates in cross-coupling reactions with tertiary propargylic alcohols. This reaction proceeds via:

• Activation of boronic acid : Catalyzed by C6F5B(OH)2 (tris(pentafluorophenyl)borane), which enhances acidity and facilitates nucleophilic attack .

• Formation of allenes : The reaction yields tetra-substituted allenes or cyclic dienes, depending on the substrate. For example, reacting with (3-methylbenzo[b]thiophen-2-yl)boronic acid produces a tetra-substituted allene in 61% yield .

Reaction Conditions	Yield	Product Type
C6F5B(OH)2 (10 mol%), CH2Cl2, 35°C	61%	Tetra-substituted allene
C6F5B(OH)2 (10 mol%), ClCH2CH2Cl, 35°C	73%	Cyclic diene

Nucleophilic Substitution

The boronic acid group undergoes nucleophilic substitution with thiols, amines, or other nucleophiles. For instance, thiophenols react via acid-catalyzed mechanisms to form functionalized products .

Enzyme Inhibition

Boronic acid derivatives, including thiophene-based compounds, are studied as enzyme inhibitors. The boronic acid group mimics the transition state of enzymatic reactions, enabling tight binding to metalloenzymes. For example, diphenyl boronic acid derivatives linked to thiazolane-2,4-dione moieties inhibit histone deacetylases (HDACs) with IC50 values as low as 2.0 µM .

Drug Development

• Bortezomib analogs : Boronic acid derivatives are explored in combination therapies for lymphomas and sarcomas, leveraging their proteasome-inhibiting properties .

• Cancer research : Structural analogs of acetylated lysine substrates with boronic acid groups are tested for anticancer activity .

Comparison with Similar Boronic Acids

Compound	CAS Number	Key Features
[4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid	–	Thiophene with methoxycarbonyl and methyl substituents
(5-Methylthiophen-2-yl)boronic acid	162607-20-7	Thiophene with methyl group; lacks ester functionality
(5-Chlorothiophen-2-yl)boronic acid	162607-18-3	Halogen substitution; different electronic properties
Benzofuran-2-ylboronic acid	–	Heterocyclic ring; distinct reactivity profile

Research Findings and Limitations

• Reactivity : The methoxycarbonyl group enhances electron-withdrawing effects, influencing reactivity in cross-coupling reactions .

• Selectivity : Thiophene-based boronic acids show tolerance to steric bulk and electronic variations, enabling diverse product formations .

• Challenges : Competitive side reactions (e.g., dithioacetal formation with thiols) require optimized acid catalysis .

Scientific Research Applications

Medicinal Chemistry

Boronic acids, including [4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid, are increasingly recognized for their roles in drug discovery and development. They serve as crucial intermediates in the synthesis of bioactive compounds and have shown potential as enzyme inhibitors and therapeutic agents.

Case Study: Anti-Cancer Activity
Recent studies have explored the use of boronic acids as anti-cancer agents. For instance, compounds derived from boronic acids have been designed to target androgen receptors in prostate cancer cells. In silico docking studies and subsequent synthesis of flutamide-like compounds demonstrated that substituting nitro groups with boronic acids can enhance antiproliferative activity against cancer cell lines such as LAPC-4 and PC-3 . The introduction of [4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid into these frameworks could potentially improve selectivity and efficacy.

Organic Synthesis

The Suzuki-Miyaura reaction, a cornerstone of modern organic synthesis, utilizes boronic acids to form carbon-carbon bonds. The versatility of [4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid allows it to be employed in synthesizing complex molecules with precision.

Table: Comparison of Reaction Conditions for Suzuki-Miyaura Reactions Using Boronic Acids

Boronic Acid Structure	Catalyst	Solvent	Yield (%)
[4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid	Pd(PPh₃)₂Cl₂	Toluene	85
3-Chloro-4-fluorophenylboronic acid	Pd(OAc)₂	DMF	90
4-Methoxyphenylboronic acid	Ni(cod)₂	Ethanol	75

This table illustrates the effectiveness of various boronic acids in Suzuki-Miyaura reactions, highlighting the favorable yield achieved with [4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid under specific conditions.

Enzyme Inhibition

Boronic acids are known for their ability to form reversible covalent bonds with diols, making them valuable in designing enzyme inhibitors. Research has indicated that [4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid can be utilized to develop inhibitors targeting specific enzymes involved in disease pathways.

Case Study: Inhibitors of Human Neutrophil Elastase
In a study focused on synthesizing enzyme inhibitors, a series of boron-containing compounds were evaluated for their ability to inhibit human neutrophil elastase (HNE). Compounds incorporating boron moieties exhibited potent inhibitory activity, with IC50 values indicating effective binding and inhibition mechanisms . The structural similarity of [4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid may enhance its potential as an HNE inhibitor.

Mechanism of Action

The mechanism of action of [4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid involves its ability to form reversible covalent bonds with diols and other nucleophiles. This property is exploited in various applications, such as enzyme inhibition, where the boronic acid group interacts with the active site of the enzyme, blocking its activity. The compound’s ability to participate in Suzuki-Miyaura coupling reactions is due to the formation of a boronate complex with palladium, which facilitates the transfer of the organic group to the palladium center, leading to the formation of a new carbon-carbon bond .

Comparison with Similar Compounds

Structural Isomers and Substituent Positioning

5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid (CAS 1256345-70-6) is a positional isomer of the target compound, with substituents reversed (CO₂Me at position 5 and Me at position 4). Steric hindrance may also differ due to the methyl group’s proximity to the boronic acid .

Key Insight : Substituent positioning alters electronic and steric profiles, impacting reactivity and application scope.

Halogenated Derivatives

(4-Bromo-5-methylthiophen-2-yl)boronic acid (CAS 154566-69-5) replaces the CO₂Me group with bromine. Bromine’s electron-withdrawing nature and role as a leaving group make this compound suitable for nucleophilic substitution reactions, unlike the target compound, which is tailored for cross-couplings. The molecular weight increases to 220.88 g/mol, and its reduced solubility in polar solvents may limit biological applications .

Key Insight : Halogen substitution expands utility in substitution reactions but reduces compatibility with aqueous media.

Reactivity in Cross-Coupling Reactions

4-Methoxyphenylboronic acid (used in ) and [4-(methylthio)phenyl]boronic acid () are aryl boronic acids employed in Suzuki reactions. For example, Pd-catalyzed reactions with antipyrines () highlight the versatility of thiophene-based boronic acids in forming complex heterocycles .

Key Insight : Thiophene rings modulate electronic interactions, offering advantages over phenyl derivatives in specific couplings.

Pharmacological Potential

Boronic acids like [2-[[4-(2-methoxyethyl)phenoxy]methyl]phenyl]boronic acid () inhibit fungal histone deacetylases, while boronic acid-containing cis-stilbenes () act as tubulin polymerization inhibitors.

Key Insight : Substituent chemistry dictates target specificity in drug design.

Data Table: Comparative Analysis of Key Boronic Acids

Compound Name	Substituents	Molecular Weight	Key Properties/Activities	Reference
[4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid	4-CO₂Me, 5-Me, 2-B(OH)₂	200.02 g/mol	High reactivity in Suzuki couplings	CAS 1353018-96-8
5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid	5-CO₂Me, 4-Me, 2-B(OH)₂	200.02 g/mol	Positional isomerism affects sterics	CAS 1256345-70-6
(4-Bromo-5-methylthiophen-2-yl)boronic acid	4-Br, 5-Me, 2-B(OH)₂	220.88 g/mol	Suitable for substitution reactions	CAS 154566-69-5
6-Hydroxynaphthalen-2-yl boronic acid	6-OH, naphthalene	191.98 g/mol	Antiproliferative (IC₅₀ 0.1969 µM)
[4-(Methylthio)phenyl]boronic acid	4-SMe, phenyl	167.02 g/mol	Pd-catalyzed antipyrine synthesis

Research Findings and Implications

• Electronic Effects : The CO₂Me group in the target compound enhances electrophilicity, favoring cross-couplings with electron-rich aryl halides .
• Solubility : Compared to hydrophobic analogs (e.g., pyren-1-yl boronic acid), the target compound’s polar groups may improve aqueous compatibility .

Biological Activity

[4-(Methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. Boronic acids, in general, are known for their diverse roles in drug discovery and development, particularly as inhibitors and modulators of various biological pathways. This article explores the biological activity of this specific compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

• IUPAC Name : [5-(methoxycarbonyl)-4-methylthiophen-2-yl]boronic acid
• Molecular Formula : C₇H₉BO₄S
• Molecular Weight : 200 Da
• CAS Number : 876189-21-8

The molecular structure features a thiophene ring substituted with a methoxycarbonyl group and a boronic acid functional group, which is crucial for its biological activity.

Boronic acids are recognized for their ability to form reversible covalent bonds with diols and other nucleophiles, which can modulate enzymatic activity. The specific mechanisms by which [4-(methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid exerts its biological effects include:

• Enzyme Inhibition : This compound may serve as an inhibitor for certain enzymes, particularly those involved in cancer metabolism or bacterial resistance.
• Targeting Cancer Cells : Boronic acids have shown selective cytotoxicity towards cancer cells, potentially due to their interaction with the increased levels of reactive oxygen species (ROS) in these cells .

Anticancer Activity

Recent studies indicate that derivatives of boronic acids can exhibit significant anticancer properties. For instance, compounds structurally related to [4-(methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid have been shown to induce apoptosis in cancer cell lines at low concentrations. The IC₅₀ values reported for similar compounds range from nanomolar to micromolar concentrations, indicating potent activity against various cancer types .

Antibacterial Activity

Boronic acids are also being explored for their antibacterial properties. They function as β-lactamase inhibitors, restoring the efficacy of β-lactam antibiotics against resistant strains of bacteria. Studies have demonstrated that certain boronic acid derivatives can inhibit key enzymes responsible for antibiotic resistance .

Case Studies and Research Findings

• Study on DCTPase Inhibition : A related study identified a boronic acid derivative that inhibited dCTPase with an IC₅₀ value of 0.057 μmol/L, demonstrating the potential for [4-(methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid in targeting nucleotide metabolism in cancer cells .
• Selective Cytotoxicity : Another investigation reported that certain boron-containing compounds showed enhanced cytotoxicity towards MDA-MB-468 breast cancer cells compared to traditional chemotherapeutics such as chlorambucil and melphalan . This suggests that [4-(methoxycarbonyl)-5-methylthiophen-2-yl]boronic acid may possess similar selective properties.
• Mechanistic Insights : Research has revealed that boron-containing compounds can selectively release therapeutic agents in the presence of high ROS levels found in tumor microenvironments. This property could be exploited for targeted drug delivery systems .

Data Table: Summary of Biological Activities

Activity Type	Compound/Derivatives	IC₅₀ (μmol/L)	Notes
Anticancer	Boronic Acid Derivative 17	0.046	Synergizes with cytidine analogues
Antibacterial	Boronic Acid Derivative 24	3.43	More cytotoxic than chlorambucil
Enzyme Inhibition	DCTPase Inhibitor	0.057	Targets nucleotide metabolism

Q & A

Q. Basic

• ¹H/¹³C NMR : Essential for confirming substituent positions and purity. For example, the methoxycarbonyl group appears as a singlet (~δ 3.93 ppm in ¹H NMR) and a carbonyl signal at ~δ 167 ppm in ¹³C NMR .
• X-ray crystallography : Resolves hydrogen bonding patterns and dimerization. In related structures, inversion dimers form via O–H∙∙∙O bonds between boronic acid groups, with planar deviations <10° .
• FT-IR : Confirms B–O and C=O stretching frequencies (~1350 cm⁻¹ and ~1670 cm⁻¹, respectively).

How can researchers address low yields in Suzuki-Miyaura cross-coupling reactions involving this boronic acid?

Advanced
Low yields often stem from steric hindrance or competing protodeboronation. Strategies include:

• Ligand optimization : Bulky ligands (e.g., SPhos) stabilize palladium intermediates, improving coupling efficiency .
• Base selection : K₂CO₃ or Cs₂CO₃ in polar aprotic solvents (THF/DMF) minimizes side reactions.
• Moisture control : Anhydrous conditions prevent boronic acid degradation .
• Microwave-assisted synthesis : Accelerates reaction kinetics, reducing decomposition risks.

What strategies resolve contradictions in hydrogen bonding patterns observed in crystallographic studies of boronic acid derivatives?

Advanced
Contradictions arise from polymorphism or solvent effects. To resolve them:

• High-resolution data : Use synchrotron X-ray sources to detect weak interactions (e.g., C–H∙∙∙O bonds) .
• Computational modeling : Density Functional Theory (DFT) predicts stable hydrogen-bonded configurations.
• SHELX refinement : Advanced software (e.g., SHELXL) models disorder and refines occupancy factors .

What role does the methoxycarbonyl group play in the electronic properties and reactivity of this compound?

Basic
The methoxycarbonyl group:

• Electron-withdrawing effect : Activates the thiophene ring for electrophilic substitution.
• Steric influence : Rotational restriction (7–8° out-of-plane) affects packing in crystals and dimer stability .
• Coordination sites : The carbonyl oxygen can participate in hydrogen bonding or metal coordination, influencing reactivity in cross-couplings .

How can computational chemistry predict the reactivity of this boronic acid in novel reactions?

Q. Advanced

• DFT calculations : Simulate transition states to assess feasibility in cross-couplings or cycloadditions.
• Molecular docking : Predict interactions with biomolecules (e.g., carbohydrate-binding proteins) .
• Reaction pathway modeling : Tools like Gaussian or ORCA optimize solvent and catalyst effects .

What challenges arise in scaling up the synthesis of this boronic acid for multi-gram applications?

Q. Advanced

• Purification : Column chromatography becomes impractical; switch to recrystallization or acid-base extraction .
• Exothermicity : Large-scale metal-halogen exchanges (e.g., using n-BuLi) require controlled cooling to prevent runaway reactions .
• Cost : Transition from Rh to Pd catalysts reduces expenses for Suzuki couplings .

What are the key considerations for handling and storing this boronic acid?

Q. Basic

• Moisture sensitivity : Store under inert gas (N₂/Ar) at 0–6°C to prevent hydrolysis .
• Light exposure : Amber glass vials minimize photodegradation of the thiophene ring.
• Safety : Use PPE (gloves, goggles) to avoid skin/eye irritation from boronic acid residues .

How do steric and electronic factors of the thiophene ring influence cross-coupling efficiency?

Q. Advanced

• Steric hindrance : The 5-methyl group slows transmetallation; bulky ligands mitigate this .
• Electronic effects : Electron-rich thiophenes enhance oxidative addition to Pd(0). Substituent Hammett parameters (σ) guide catalyst/ligand selection.
• Solvent polarity : DMF stabilizes charged intermediates, improving yields in sterically hindered systems .

What are the potential applications of this boronic acid in materials science?

Q. Basic

• Conjugated polymers : Suzuki couplings create π-extended thiophene-based materials for organic electronics .
• Sensors : Boronic acid-carbohydrate interactions enable glucose-sensing platforms (analogous to carbon dot systems) .
• Metal-organic frameworks (MOFs) : Coordinate with transition metals to form porous structures for gas storage .